Cas no 306936-82-3 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl]-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl]-
• CAS No: 306936-82-3
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• MDL: MFCD01567270
• CID: 300272
• PubChem ID: 2735500
• Update Time: 2025-06-14

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl]-
• 3-methyl-4-(4-phenylmethoxyphenyl)-1H-1,2,4-triazole-5-thione
• 4-[4-(Benzyloxy)phenyl]-5-methyl-4H-1,2,4-triazole-3-thiol
• AC1MC3GA
• CTK6C4891
• HMS566B05
• Maybridge1_008651
• Oprea1_766624
• AKOS027383414
• SCHEMBL14027527
• DTXSID40370754
• 4-[4-(Benzyloxy)phenyl]-5-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• AS-9092
• DI-N-BUTYLAMMONIUMTETRAFLUOROBORATE
• 4-(4-benzyloxyphenyl)-3-methyl-1H-1,2,4-triazole-5-thione
• SR-01000641390-1
• CCG-52138
• FT-0617355
• 306936-82-3
• MFCD01567270
• A820549
• 4-(4-(Benzyloxy)phenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• CS-0333199

• MDL： MFCD01567270
• Inchi： 1S/C16H15N3OS/c1-12-17-18-16(21)19(12)14-7-9-15(10-8-14)20-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： VSTBONUOIOMHSE-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.09375
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Melting Point: 255 °C
• PSA: 36.86
• LogP: 3.44340

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl]- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl]-

Comprehensive Overview of 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl] (CAS No. 306936-82-3)

The compound 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl] (CAS No. 306936-82-3) is a heterocyclic organic molecule featuring a triazole-thione core structure. This unique scaffold is widely studied in medicinal chemistry due to its potential applications in drug discovery and material science. The presence of the phenylmethoxy group enhances its lipophilicity, making it a promising candidate for targeting specific biological pathways. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in pharmaceutical and agrochemical applications. The 3H-1,2,4-Triazole-3-thione moiety, in particular, has garnered attention for its ability to form stable hydrogen bonds, a property critical for molecular recognition. This compound’s CAS No. 306936-82-3 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Users often inquire about its synthetic routes, solubility profiles, and stability under various conditions, highlighting its practical importance in laboratory settings.

From a synthetic perspective, the incorporation of the 4-(phenylmethoxy)phenyl group introduces steric and electronic effects that can fine-tune the compound’s reactivity. This feature is particularly valuable in catalysis and polymer chemistry, where subtle structural modifications can lead to significant performance improvements. The 5-methyl substituent further contributes to the molecule’s stability, reducing susceptibility to oxidative degradation—a common concern in high-throughput screening assays.

Environmental and green chemistry trends have also influenced research around this compound. Scientists are exploring solvent-free synthesis methods and catalytic recycling techniques to minimize waste generation. The 306936-82-3 derivative aligns with these goals due to its potential for atom-efficient transformations. Queries like "sustainable synthesis of triazole-thiones" and "eco-friendly derivatives of 3H-1,2,4-Triazole-3-thione" are increasingly common, underscoring the intersection of innovation and sustainability.

In the realm of computational chemistry, this compound serves as a model for molecular docking simulations. Its electron-rich thione group interacts predictably with metal ions, making it a subject of interest in coordination chemistry. Researchers frequently search for "DFT studies on triazole-thiones" or "metal complexation with CAS 306936-82-3," indicating its utility in theoretical and experimental studies alike.

Looking ahead, the 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-methyl-4-[4-(phenylmethoxy)phenyl] framework holds promise for multi-target drug design, a strategy gaining traction in polypharmacology. Its modular structure allows for facile derivatization, addressing challenges like drug resistance and selectivity optimization. As the scientific community continues to explore its potential, this compound remains a focal point for cutting-edge research across disciplines.